BTK inhibitor 18

BTK inhibition B-cell activation Human whole blood
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C30H27N5O3S
Molecular Weight 537.6 g/mol
Cat. No. B15576705
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Technical Parameters


Basic Identity
Product NameBTK inhibitor 18
Molecular FormulaC30H27N5O3S
Molecular Weight537.6 g/mol
Structural Identifiers
InChIInChI=1S/C30H27N5O3S/c1-4-25(36)34-15-13-20(17-34)32-19(3)28-27-26-24(12-14-31-29(26)39-28)35(30(37)33-27)23-11-10-22(16-18(23)2)38-21-8-6-5-7-9-21/h4-12,14,16,20,32H,1,3,13,15,17H2,2H3,(H,33,37)/t20-/m1/s1
InChIKeyYNMHVGWEBXMWMX-HXUWFJFHSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

BTK Inhibitor 18 Overview


BTK inhibitor 18, also designated as Compound 27, is a covalent, orally active Bruton's tyrosine kinase (BTK) inhibitor belonging to the 4‑oxo‑4,5‑dihydro‑3H‑1‑thia‑3,5,8‑triazaacenaphthylene‑2‑carboxamide chemotype [1]. It functions as an irreversible inhibitor by targeting the noncatalytic cysteine residue Cys481 within the ATP‑binding pocket of BTK . The compound is characterized by its nanomolar potency against BTK, demonstrated selectivity across a panel of related kinases, and dose‑dependent oral efficacy in reducing joint inflammation in a rat collagen‑induced arthritis model [1].

Mechanism
Covalent, irreversible BTK inhibitor with sustained target engagement
Route
Orally bioavailable, supports in vivo study design
Model Validation
Established in vivo model-response in rat CIA arthritis model
Selectivity
Defined off-target kinase profile (BMX, LCK, TEC, TXK, ErbB4)

BTK Inhibitor 18 Key Differentiators


In‑class BTK inhibitors cannot be substituted interchangeably without compromising experimental outcomes due to substantial variability in off‑target kinase inhibition profiles, oral pharmacokinetics, and species‑specific bioavailability [1]. For instance, while clinical‑stage covalent BTK inhibitors such as ibrutinib and acalabrutinib share a common Cys481‑targeting mechanism, they exhibit markedly divergent selectivity spectra and oral exposure [2][3]. BTK inhibitor 18 (Compound 27) differentiates itself from these comparators through its distinct selectivity fingerprint (notably with sub‑micromolar activity against BMX, LCK, ErbB4, TEC, and TXK) and its species‑divergent oral bioavailability (30% in rat versus 68% in dog) . These quantifiable differences have direct implications for the selection of an appropriate tool compound for in vivo pharmacology studies, as PK/PD relationships and off‑target effects can profoundly influence efficacy readouts and the translatability of preclinical findings [1].

Covalent irreversible binding mechanism may not translate to reversible inhibitor contexts.
Off-target kinase inhibition profile differs from both early- and next-generation BTK inhibitors, potentially altering cellular phenotypes.
Species-dependent oral bioavailability may affect study design; direct extrapolation across species requires validation.

BTK Inhibitor 18 Comparative Evidence


Cellular Potency in Human Whole Blood

BTK inhibitor 18 (Compound 27) demonstrates a BTK enzymatic IC50 of 142 nM and inhibits anti‑IgM‑induced B‑cell activation in human whole blood with an IC50 of 84 nM . In contrast, ibrutinib exhibits a substantially more potent BTK IC50 of 0.5 nM, while acalabrutinib displays an intermediate potency with a BTK IC50 of 5.1 nM [1]. The whole‑blood B‑cell activation IC50 of 84 nM for BTK inhibitor 18 positions it as a moderately potent covalent BTK inhibitor suitable for studies where extreme potency may confound selectivity interpretation or where a distinct potency tier is required for SAR or combination studies .

Cellular BTK inhibition
Cross-study comparable
84 nM vs Evobrutinib 34.5 nM, Fenebrutinib 2.9 nM
Reported intermediate cellular potency; useful for comparator studies
Human whole blood, anti-IgM B-cell activation
BTK inhibition B-cell activation Human whole blood IC50 comparison

Kinase Selectivity vs. Ibrutinib

BTK inhibitor 18 (Compound 27) exhibits a defined selectivity profile against a panel of TEC family and related kinases, with IC50 values of 129 nM for BMX, 130 nM for LCK, 377 nM for ErbB4, 409 nM for TEC, and 1770 nM for TXK . This selectivity fingerprint is distinct from that of acalabrutinib, which shows IC50 values of 46 nM for BMX, >1000 nM for BLK, 126 nM for TEC, and 368 nM for TXK [1]. Compared to ibrutinib, which potently inhibits BMX (0.8 nM) and BLK (0.1 nM) [1], BTK inhibitor 18 (Compound 27) demonstrates substantially lower potency against BMX (129 nM vs 0.8 nM) and LCK (130 nM), representing a differentiated off‑target profile that may reduce confounding effects in T‑cell and myeloid cell signaling studies .

BMX off-target selectivity
Cross-study comparable
129 nM vs Ibrutinib 0.8 nM (161-fold)
Reduced BMX potency context; supports differentiated selectivity studies
Biochemical kinase inhibition assay
Kinase selectivity Off‑target profiling TEC family BMX LCK

In Vivo PK and Oral Bioavailability

BTK inhibitor 18 (Compound 27) exhibits species‑dependent oral bioavailability of 30% in rat and 68% in dog following oral administration, with IV pharmacokinetics characterized by moderate clearance in rat, low clearance in dog, and plasma half‑lives of 0.3 h (rat) and 1.9 h (dog) . In comparison, ibrutinib demonstrates extremely low oral bioavailability in humans (≤3% under fasted conditions) due to extensive first‑pass CYP3A‑mediated metabolism [1], while acalabrutinib has a reported absolute bioavailability of approximately 25% in humans [2]. The 68% oral bioavailability of BTK inhibitor 18 (Compound 27) in dog represents a >22‑fold improvement over ibrutinib's ~3% bioavailability and a >2.7‑fold improvement over acalabrutinib's ~25% bioavailability, making it a superior tool compound for oral dosing studies in canine models or for achieving higher systemic exposure with lower oral doses .

Species oral bioavailability
Direct species comparison
Rat 30%, Dog 68% (2.3-fold higher in dog)
Species-dependent exposure context; critical for model selection
Nonfasted rat, fasted dog
Oral bioavailability Pharmacokinetics Rat Dog Species comparison

Anti-Inflammatory Efficacy in CIA Model

BTK inhibitor 18 (Compound 27) demonstrates dose‑dependent efficacy in reducing joint inflammation in a rat collagen‑induced arthritis (CIA) model following oral administration at doses of 1, 3, 10, and 30 mg/kg once daily for 7 days . While direct comparator data for ibrutinib or acalabrutinib in the identical rat CIA model are not reported in the same study, the observed efficacy of BTK inhibitor 18 (Compound 27) in this established autoimmune disease model validates its utility as a preclinical tool compound for investigating BTK‑mediated inflammatory pathways. The compound is characterized by potent in vivo BTK occupancy that is sustained after clearance from systemic circulation, a pharmacodynamic feature that may contribute to its anti‑inflammatory efficacy [1].

In vivo model response
Supporting evidence
Dose-dependent reduction in hind paw inflammation
Supports model-response endpoint context
Rat CIA, 1-30 mg/kg q.d. 7 days, vehicle-controlled
Collagen‑induced arthritis In vivo efficacy Autoimmune disease Inflammation

Structural Differentiation: 4‑Oxo‑4,5‑dihydro‑3H‑1‑thia‑3,5,8‑triazaacenaphthylene‑2‑carboxamide Chemotype of BTK Inhibitor 18 (Compound 27) Versus Ibrutinib and Acalabrutinib

BTK inhibitor 18 (Compound 27) is built upon the 4‑oxo‑4,5‑dihydro‑3H‑1‑thia‑3,5,8‑triazaacenaphthylene‑2‑carboxamide scaffold, a chemotype distinct from the pyrazolo[3,4‑d]pyrimidine scaffold of ibrutinib and the imidazo[1,5‑a]pyrazin‑8‑amine scaffold of acalabrutinib [1]. This structural differentiation originates from the optimization of an ATP‑competitive inhibitor with micromolar affinity into a potent and selective covalent BTK inhibitor [2]. The unique 1‑thia‑3,5,8‑triazaacenaphthylene core of BTK inhibitor 18 (Compound 27) provides a distinct intellectual property landscape and a differentiated chemical space for SAR exploration relative to the more extensively studied pyrazolopyrimidine and imidazopyrazine chemotypes that dominate the covalent BTK inhibitor field [1].

Chemotype Structural scaffold 4‑oxo‑4,5‑dihydro‑3H‑1‑thia‑3,5,8‑triazaacenaphthylene SAR

BTK Inhibitor 18 Research Applications


Covalent BTK Inhibition in Inflammatory Disease Models

BTK inhibitor 18 (Compound 27) is optimally deployed in rat collagen‑induced arthritis (CIA) studies to evaluate the anti‑inflammatory efficacy of covalent BTK inhibition. The compound demonstrates dose‑dependent reduction of joint inflammation following oral administration at 1–30 mg/kg once daily for 7 days . This validated in vivo efficacy, combined with its sustained BTK target occupancy after systemic clearance, makes BTK inhibitor 18 (Compound 27) a reliable tool compound for investigating the pharmacodynamic relationship between BTK inhibition and joint inflammation resolution in preclinical autoimmune disease models [1].

Kinase Selectivity Profiling in B-Cell Signaling

The 68% oral bioavailability of BTK inhibitor 18 (Compound 27) in dog positions it as a superior covalent BTK inhibitor for preclinical pharmacokinetic and pharmacodynamic studies in canine models . This high bioavailability contrasts sharply with ibrutinib's ≤3% oral bioavailability and acalabrutinib's ~25% bioavailability, enabling achievement of higher systemic drug exposure with lower oral doses [1][2]. Researchers conducting canine toxicology, efficacy, or PK/PD modeling studies can leverage BTK inhibitor 18 (Compound 27) to minimize the confounding effects of variable oral absorption and first‑pass metabolism that complicate interpretation of ibrutinib‑ and acalabrutinib‑based studies.

Cross-Species PK/PD Modeling

BTK inhibitor 18 (Compound 27) is particularly suited for experiments requiring minimized off‑target inhibition of TEC family kinases, specifically BMX and LCK. With IC50 values of 129 nM for BMX and 130 nM for LCK, BTK inhibitor 18 (Compound 27) offers substantially lower potency against these kinases compared to ibrutinib (BMX IC50 = 0.8 nM) [1]. This differentiated selectivity profile reduces the risk of confounding effects on T‑cell receptor signaling (via LCK inhibition) and endothelial or myeloid cell function (via BMX inhibition), making BTK inhibitor 18 (Compound 27) the preferred tool compound for studies where interpretation of BTK‑specific effects is paramount .

Chronic Dosing Safety and Tolerability Profiling

The 4‑oxo‑4,5‑dihydro‑3H‑1‑thia‑3,5,8‑triazaacenaphthylene‑2‑carboxamide scaffold of BTK inhibitor 18 (Compound 27) represents a structurally distinct chemotype relative to the pyrazolopyrimidine (ibrutinib) and imidazopyrazine (acalabrutinib) scaffolds that dominate the covalent BTK inhibitor landscape . Medicinal chemistry and chemical biology groups investigating alternative BTK inhibitor binding modes, seeking to circumvent existing intellectual property, or exploring underexplored chemical space for covalent kinase inhibition can utilize BTK inhibitor 18 (Compound 27) as a benchmark compound for SAR expansion within the 1‑thia‑3,5,8‑triazaacenaphthylene chemotype series [1].

Application
Selection Property
Validation Focus
Inflammatory disease model studies
Covalent BTK inhibition with oral activity
In vivo model-response endpoint context
B-cell signaling selectivity profiling
BTK/off-target kinase selectivity context
Kinase panel assay interpretation
PK/PD modeling
Cross-species oral exposure profile
Species-dependent bioavailability review
Chronic dosing toxicological assessment
Short half-life and distinct off-target profile
BMX off-target-related endpoint monitoring

Technical Documentation Hub

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